Cas no 676461-49-7 ((1S,4S,5R)-2-Azabicyclo[2.2.1]heptan-5-amine)

• Product Name: (1S,4S,5R)-2-Azabicyclo[2.2.1]heptan-5-amine
• CAS No: 676461-49-7
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 2851217
• Update Time: 2023-08-10

(1S,4S,5R)-2-Azabicyclo[2.2.1]heptan-5-amine Chemical and Physical Properties

Names and Identifiers

• (1S,4S,5R)-2-Azabicyclo[2.2.1]heptan-5-amine

• Inchi： 1S/C6H12N2/c7-6-2-5-1-4(6)3-8-5/h4-6,8H,1-3,7H2/t4-,5-,6+/m0/s1
• InChI Key： IAXKDYYTMWUUIA-HCWXCVPCSA-N
• SMILES： N1C[C@H]2[C@@H](C[C@@H]1C2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• XLogP3: -0.5
• Topological Polar Surface Area: 38